3-(2-Methoxyphenoxy)-2,5-furandione

• Molecular Formula: C11H8O5
• Molecular Weight: 220.18 g/mol
• IUPAC Name: 3-(2-methoxyphenoxy)furan-2,5-dione
• InChI: InChI=1S/C11H8O5/c1-14-7-4-2-3-5-8(7)15-9-6-10(12)16-11(9)13/h2-6H,1H3
• InChI Key: PWRHXJAAEJCHMV-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1OC2=CC(=O)OC2=O

Description

3-(2-Methoxyphenoxy)-2,5-furandione, also known as Menadione dimethylpyrimidinol bisulfite (MDPB), is a synthetic compound that has been widely used in scientific research. It is a derivative of vitamin K, a fat-soluble vitamin that plays an essential role in blood clotting and bone metabolism. MDPB is a potent antioxidant and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

MDPB exerts its antioxidant activity by donating electrons to free radicals, thereby neutralizing them and preventing them from damaging cellular components. It has been shown to scavenge a variety of reactive oxygen species (ROS), including superoxide anion, hydrogen peroxide, and hydroxyl radical.
Biochemical and Physiological Effects:
MDPB has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase, and decrease the production of ROS. MDPB has also been shown to modulate the expression of genes involved in oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

MDPB has several advantages for lab experiments. It is relatively stable and can be stored for long periods without degradation. It is also soluble in water and ethanol, making it easy to prepare solutions for experiments. However, MDPB has some limitations. It can be toxic at high concentrations, and its antioxidant activity can interfere with some assays that measure ROS production.

Future Directions

There are several future directions for research on MDPB. One direction is to investigate its potential as a therapeutic agent for diseases associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disease. Another direction is to explore its potential as a food additive or dietary supplement. Finally, further studies are needed to elucidate the molecular mechanisms underlying its antioxidant activity and to develop more specific assays for measuring its activity.
Conclusion:
In conclusion, MDPB is a synthetic compound that has been widely used in scientific research due to its potent antioxidant properties. It can be synthesized relatively easily and has several advantages for lab experiments. MDPB has a variety of biochemical and physiological effects and has potential applications as a therapeutic agent and food additive. Further research is needed to fully understand its mechanism of action and to explore its potential in various fields.

Synthesis Methods

MDPB can be synthesized by the reaction of menadione with dimethylpyrimidinol bisulfite in the presence of a base. The reaction yields a white crystalline powder that is soluble in water and ethanol. The synthesis method is relatively simple and can be performed in a laboratory setting.

Scientific Research Applications

MDPB has been extensively used in scientific research due to its potent antioxidant properties. It has been shown to protect against oxidative stress-induced damage in various cell types, including neurons, endothelial cells, and hepatocytes. MDPB has also been used as a model compound for studying the antioxidant activity of other compounds.